1-(3-methylphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea

• IUPAC Name: 1-(3-methylphenyl)-3-[[1-(4-methylphenyl)tetrazol-5-yl]methyl]urea
• InChI: InChI=1S/C17H18N6O/c1-12-6-8-15(9-7-12)23-16(20-21-22-23)11-18-17(24)19-14-5-3-4-13(2)10-14/h3-10H,11H2,1-2H3,(H2,18,19,24)
• InChI Key: VUILHVVECSESSA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=NN=N2)CNC(=O)NC3=CC=CC(=C3)C
• Molecular Formula: C17H18N6O
• Molecular Weight: 322.4 g/mol

Description

1-(3-Methylphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea (MPTU) is an organic compound that has been extensively studied for its potential applications in scientific research. MPTU is a member of the urea family of compounds, which are known for their high solubility in water and their ability to form hydrogen bonds with other molecules. MPTU has been studied for its potential use in a variety of scientific research applications, including synthesis, biochemical and physiological effects, and lab experiments.

Mechanism of Action

The mechanism of action of 1-(3-methylphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea is not yet fully understood. However, it is believed that 1-(3-methylphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea binds to certain enzymes and receptors, modulating their activity. For example, 1-(3-methylphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea has been shown to bind to the enzyme acetylcholinesterase, inhibiting its activity. In addition, 1-(3-methylphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea has been shown to bind to the receptor for the neurotransmitter serotonin, modulating its activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(3-methylphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea have been studied in a variety of organisms. In humans, 1-(3-methylphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea has been studied for its potential to modulate the activity of enzymes and receptors, as well as its potential to act as an antioxidant. In animals, 1-(3-methylphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea has been studied for its potential to modulate the activity of enzymes and receptors, as well as its potential to act as an anti-inflammatory agent.

Advantages and Limitations for Lab Experiments

The use of 1-(3-methylphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea in lab experiments has a number of advantages and limitations. One advantage of using 1-(3-methylphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea in lab experiments is that it is relatively easy to synthesize and is relatively inexpensive. In addition, 1-(3-methylphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea is highly soluble in water, making it easy to use in a variety of solutions. However, one limitation of using 1-(3-methylphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea in lab experiments is that it is not very stable, meaning that it can degrade over time.

Future Directions

The potential applications of 1-(3-methylphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea in scientific research are vast, and there are a number of potential future directions that could be explored. One potential future direction is the development of new synthesis methods for 1-(3-methylphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea. In addition, further research could be conducted into the biochemical and physiological effects of 1-(3-methylphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea, as well as its potential to act as an antioxidant, anti-inflammatory agent, and modulator of enzyme and receptor activity. Finally, further research could be conducted into the potential applications of 1-(3-methylphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea in lab experiments, such as its use as a substrate or inhibitor.

Synthesis Methods

1-(3-methylphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea can be synthesized using a variety of methods, including the Knoevenagel condensation and the Williamson ether synthesis. The Knoevenagel condensation involves the reaction of an aldehyde or ketone with an amine, a carboxylic acid, or an acid chloride. The reaction of 1-(3-methylphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea with a carboxylic acid, such as ethyl acetate, produces the desired compound. The Williamson ether synthesis, on the other hand, involves the reaction of an alcohol and an alkyl halide to form an ether. The reaction of 1-(3-methylphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea with an alkyl halide, such as bromobenzene, produces the desired compound.

Scientific Research Applications

1-(3-methylphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea has been studied for its potential use in a variety of scientific research applications, such as synthesis, biochemical and physiological effects, and lab experiments. In synthesis, 1-(3-methylphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea can be used to produce a variety of compounds, including pharmaceuticals, agrochemicals, and dyes. In biochemical and physiological research, 1-(3-methylphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea has been studied for its potential to modulate the activity of enzymes and receptors. In lab experiments, 1-(3-methylphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea can be used as a substrate or inhibitor in order to study the effects of drugs on biochemical and physiological processes.